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Compound of Interest

Compound Name: Monepantel

Cat. No.: B609222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monepantel is a novel anthelmintic agent belonging to the amino-acetonitrile derivative (AAD)

class of compounds. It is effective against a broad spectrum of gastrointestinal nematodes in

sheep, including strains resistant to other major anthelmintic classes.[1][2][3] Monepantel's
unique mode of action targets a nematode-specific clade of nicotinic acetylcholine receptor

subunits, leading to paralysis and death of the parasite.[1] This document provides a detailed

overview of the chemical structure and a plausible synthetic route for monepantel, based on

available scientific literature and patents.

Chemical Structure of Monepantel
Monepantel is a chiral molecule, with the (S)-enantiomer being the biologically active form.

The systematic IUPAC name for monepantel is N-{(2S)-2-cyano-1-[5-cyano-2-

(trifluoromethyl)phenoxy]propan-2-yl}-4-(trifluoromethylsulfanyl)benzamide.[4]
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3-Hydroxy-4-(trifluoromethyl)benzonitrile

3-(2-Oxopropoxy)-4-(trifluoromethyl)benzonitrile

Williamson Ether
Synthesis (e.g., K₂CO₃, Acetone)

Chloroacetone

(S)-2-Amino-3-(5-cyano-2-(trifluoromethyl)phenoxy)-2-methylpropanenitrile

Strecker Synthesis
(e.g., KCN, NH₄Cl, chiral auxiliary)

Monepantel

Amide Coupling
(e.g., Et₃N, DCM)

4-(Trifluoromethylsulfanyl)benzoic acid 4-(Trifluoromethylsulfanyl)benzoyl chloride

Acyl Chloride Formation
(e.g., SOCl₂ or (COCl)₂)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CA1164479A - Preparation of aminoacetonitrile derivatives - Google Patents
[patents.google.com]

2. N-(1-cyano-2-(5-cyano-2-(trifluoromethyl)phenoxy)-1-methylethyl)-4-
((trifluoromethyl)thio)benzamide | C20H13F6N3O2S | CID 11454275 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. HU206197B - Process for producing aminoacetonitrile derivatives - Google Patents
[patents.google.com]

4. Discovery of amino-acetonitrile derivatives, a new class of synthetic anthelmintic
compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Chemical Structure
and Synthesis of Monepantel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609222#monepantel-chemical-structure-and-
synthesis]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b609222?utm_src=pdf-body-img
https://www.benchchem.com/product/b609222?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CA1164479A/en
https://patents.google.com/patent/CA1164479A/en
https://pubchem.ncbi.nlm.nih.gov/compound/Rac-Monepantel
https://pubchem.ncbi.nlm.nih.gov/compound/Rac-Monepantel
https://pubchem.ncbi.nlm.nih.gov/compound/Rac-Monepantel
https://patents.google.com/patent/HU206197B/en
https://patents.google.com/patent/HU206197B/en
https://pubmed.ncbi.nlm.nih.gov/18400497/
https://pubmed.ncbi.nlm.nih.gov/18400497/
https://www.benchchem.com/product/b609222#monepantel-chemical-structure-and-synthesis
https://www.benchchem.com/product/b609222#monepantel-chemical-structure-and-synthesis
https://www.benchchem.com/product/b609222#monepantel-chemical-structure-and-synthesis
https://www.benchchem.com/product/b609222#monepantel-chemical-structure-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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